PSI-353661: A Deep Dive into the Mechanism of Action Against Hepatitis C Virus
PSI-353661: A Deep Dive into the Mechanism of Action Against Hepatitis C Virus
For Researchers, Scientists, and Drug Development Professionals
Introduction
PSI-353661, a phosphoramidate prodrug of a guanosine nucleotide analog, emerged as a potent inhibitor of the Hepatitis C Virus (HCV). This technical guide provides an in-depth exploration of its mechanism of action, metabolic activation, in vitro efficacy, resistance profile, and the experimental methodologies used for its characterization.
Core Mechanism of Action: Chain Termination of Viral RNA Synthesis
PSI-353661 is a direct-acting antiviral agent that targets the HCV NS5B RNA-dependent RNA polymerase, an essential enzyme for the replication of the viral genome.[1][2] The core of its mechanism lies in its ability to act as a chain terminator of nascent viral RNA synthesis.
Following administration, the prodrug PSI-353661 undergoes intracellular metabolism to its active triphosphate form, PSI-352666.[3][4] This active metabolite mimics the natural guanosine triphosphate (GTP) and is incorporated into the growing HCV RNA strand by the NS5B polymerase. However, the 2'-C-methyl modification on the ribose sugar of PSI-352666 prevents the formation of the subsequent phosphodiester bond, thereby halting further elongation of the RNA chain.[5] This premature termination of viral RNA synthesis effectively blocks HCV replication.
A key advantage of PSI-353661 is its activity against the S282T substitution in the NS5B polymerase, a mutation that confers resistance to other 2'-substituted nucleoside/nucleotide analogs.[3][6]
Metabolic Activation Pathway
The conversion of the inactive prodrug PSI-353661 to the active antiviral agent PSI-352666 is a multi-step intracellular process mediated by host cell enzymes.[4]
The metabolic cascade is initiated by the hydrolysis of the carboxyl ester moiety by Cathepsin A (CatA) and Carboxylesterase 1 (CES1).[4] This is followed by a putative nucleophilic attack on the phosphorus atom, leading to the elimination of phenol and the formation of an alaninyl phosphate intermediate.[4] The Histidine triad nucleotide-binding protein 1 (Hint 1) then cleaves the amino acid portion. Subsequently, the methoxy group at the O6 position of the guanine base is hydrolyzed by adenosine deaminase-like protein 1 (ADAL1) to yield the 2'-deoxy-2'-fluoro-2'-C-methylguanosine-5'-monophosphate.[4] This monophosphate is then sequentially phosphorylated by guanylate kinase and nucleoside diphosphate kinase to the active triphosphate form, PSI-352666.[4]
In Vitro Antiviral Activity
PSI-353661 demonstrates potent and broad-spectrum anti-HCV activity across various genotypes in cell-based replicon assays.
| Parameter | HCV Genotype 1b (Wild-Type) | HCV Genotype 1a | HCV Genotype 2a | S282T Mutant Replicon |
| EC50 (nM) | 3.0 ± 1.4[6] | Potent activity reported[7] | Potent activity reported[7] | - |
| EC90 (nM) | 8.0[8] | Potent activity reported[7] | Potent activity reported[7] | 11[8] |
Table 1: In Vitro Antiviral Activity of PSI-353661 in HCV Replicon Assays.
Resistance Profile
In vitro resistance selection studies have shown that PSI-353661 has a high barrier to resistance.[3][6] While single amino acid changes in the NS5B polymerase were identified, they were not sufficient to confer significant resistance.[6] A combination of three mutations, S15G, C223H, and V321I, was required to achieve a high level of resistance to the compound.[3] Importantly, there is no cross-resistance between PSI-353661 and other classes of HCV inhibitors, including other nucleoside/nucleotide analogs.[3]
Experimental Protocols
HCV Replicon Assay
The antiviral activity of PSI-353661 is typically evaluated using HCV subgenomic replicon assays.
Workflow:
Detailed Methodology:
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Cell Culture: Huh-7 cells stably expressing an HCV subgenomic replicon (e.g., genotype 1b) containing a reporter gene like firefly luciferase are maintained in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum, non-essential amino acids, and G418 for selection.
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Assay Setup: Cells are seeded into 96-well plates at a density of approximately 5,000 to 10,000 cells per well and allowed to adhere overnight.
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Compound Treatment: The following day, the culture medium is replaced with fresh medium containing serial dilutions of PSI-353661. A vehicle control (DMSO) is also included.
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Incubation: Plates are incubated for 72 hours at 37°C in a 5% CO2 atmosphere.
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Luciferase Assay: After incubation, the cells are lysed, and the luciferase substrate is added. The resulting luminescence, which is proportional to the level of replicon RNA replication, is measured using a luminometer.
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Data Analysis: The 50% effective concentration (EC50) and 90% effective concentration (EC90) are calculated by non-linear regression analysis of the dose-response curves.
Measurement of Intracellular Triphosphate Levels
The formation of the active triphosphate metabolite, PSI-352666, is quantified using high-performance liquid chromatography coupled with tandem mass spectrometry (HPLC-MS/MS).
Methodology:
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Cell Treatment and Lysis: Primary human hepatocytes or other relevant cell lines are incubated with PSI-353661 for a specified time. The cells are then washed with cold phosphate-buffered saline (PBS) and lysed with a cold extraction solution (e.g., 70% methanol).
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Sample Preparation: The cell lysates are centrifuged to pellet cellular debris. The supernatant containing the intracellular metabolites is collected and dried under vacuum.
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HPLC-MS/MS Analysis: The dried residue is reconstituted in an appropriate buffer and injected into an HPLC-MS/MS system. Separation of PSI-352666 from other cellular components is achieved on a C18 reverse-phase column with a gradient elution. The mass spectrometer is operated in multiple reaction monitoring (MRM) mode to specifically detect and quantify the parent and daughter ions of PSI-352666.
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Quantification: The concentration of PSI-352666 is determined by comparing the peak area to a standard curve generated with known concentrations of the purified triphosphate.
In Vitro Resistance Selection Studies
Methodology:
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Long-term Culture: HCV replicon-containing cells are cultured in the presence of a fixed, sub-optimal concentration of PSI-353661.
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Passaging: The cells are passaged every 3-4 days, and the culture medium is replenished with fresh medium containing the drug.
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Monitoring for Resistance: The emergence of resistant colonies is monitored by observing cell growth in the presence of the drug and by measuring replicon levels.
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Isolation and Sequencing: Once resistant cell populations are established, total RNA is extracted, and the NS5B coding region is amplified by RT-PCR. The amplified DNA is then sequenced to identify mutations that may confer resistance.
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Phenotypic Characterization: The identified mutations are introduced into a wild-type replicon construct by site-directed mutagenesis. The resulting mutant replicons are then tested in the replicon assay to confirm their reduced susceptibility to PSI-353661.
Cytotoxicity Assays
The potential for PSI-353661 to cause cellular toxicity is assessed using various in vitro assays.
Methodology (MTT Assay):
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Cell Seeding: Huh-7 or other relevant cell lines are seeded in 96-well plates.
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Compound Treatment: Cells are treated with a range of concentrations of PSI-353661 for a period that mirrors the antiviral assays (e.g., 3 to 8 days).
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MTT Addition: After the incubation period, a solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) is added to each well.
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Incubation: The plates are incubated for a further 2-4 hours, during which viable cells with active mitochondria reduce the yellow MTT to a purple formazan product.
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Solubilization and Measurement: A solubilizing agent (e.g., DMSO or a detergent solution) is added to dissolve the formazan crystals. The absorbance of the resulting purple solution is measured at approximately 570 nm.
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Data Analysis: The 50% cytotoxic concentration (CC50) is calculated from the dose-response curve. PSI-353661 has been shown to have low cytotoxicity, with IC50 values greater than 80 μM in several cell lines.[8]
Conclusion
PSI-353661 is a potent nucleoside analog inhibitor of the HCV NS5B polymerase. Its mechanism of action as a chain terminator, favorable metabolic activation pathway, broad genotypic coverage, and high barrier to resistance made it a significant candidate in the development of direct-acting antivirals for the treatment of Hepatitis C. The experimental protocols outlined in this guide provide a framework for the continued investigation and characterization of this and similar antiviral compounds.
References
- 1. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
- 2. A Hepatitis C virus genotype 1b post-transplant isolate with high replication efficiency in cell culture and its adaptation to infectious virus production in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
- 3. A LC-MS/MS Method for the Analysis of Intracellular Nucleoside Triphosphate Levels - PMC [pmc.ncbi.nlm.nih.gov]
- 4. A LC-MS/MS method for the analysis of intracellular nucleoside triphosphate levels - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. In vitro anti-hepatitis C virus (HCV) resistance selection and characterization - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. Fast and sensitive HPLC-MS/MS method for direct quantification of intracellular deoxyribonucleoside triphosphates from tissue and cells - PMC [pmc.ncbi.nlm.nih.gov]
- 7. pubcompare.ai [pubcompare.ai]
- 8. researchgate.net [researchgate.net]
